Cas no 99892-21-4 (1,4,7,10-Tetraazacyclododecane, 1-(methylsulfonyl)-)

• Product Name: 1,4,7,10-Tetraazacyclododecane, 1-(methylsulfonyl)-
• CAS No: 99892-21-4
• MF: C₉H₂₂N₄O₂S
• MW: 250.361580371857
• CID: 749994
• Update Time: 2023-08-03

1,4,7,10-Tetraazacyclododecane, 1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane, 1-(methylsulfonyl)-
• 1-methylsulfonyl-1,4,7,10-tetrazacyclododecane
• Oprea1_717383

• Inchi： 1S/C9H22N4O2S/c1-16(14,15)13-8-6-11-4-2-10-3-5-12-7-9-13/h10-12H,2-9H2,1H3
• InChI Key： LFSLCDRJZFOCQT-UHFFFAOYSA-N
• SMILES： S(C)(N1CCNCCNCCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Topological Polar Surface Area: 81.8